Cas no 35715-85-6 (2-(6-Chloro-1H-indazol-3-yl)acetic acid)

2-(6-Chloro-1H-indazol-3-yl)acetic acid is a heterocyclic carboxylic acid derivative featuring a chloro-substituted indazole core. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its indazole scaffold offers structural rigidity, while the acetic acid moiety provides a functional handle for further derivatization, such as amide formation or esterification. The chloro substituent enhances reactivity for cross-coupling reactions, making it valuable in medicinal chemistry for constructing targeted compounds. High purity and consistent quality ensure reliable performance in research and industrial applications. Its stability under standard storage conditions further supports its utility as a synthetic building block.
2-(6-Chloro-1H-indazol-3-yl)acetic acid structure
35715-85-6 structure
Product Name:2-(6-Chloro-1H-indazol-3-yl)acetic acid
CAS No:35715-85-6
MF:C9H7ClN2O2
MW:210.617080926895
CID:843382
PubChem ID:18184278
Update Time:2025-05-28

2-(6-Chloro-1H-indazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Chloro-1H-indazol-3-yl)acetic acid
    • (6-CHLORO-1H-INDAZOL-3-YL)-ACETIC ACID
    • 1H-Indazole-3-acetic acid, 6-chloro-
    • 2-(6-chloro-2H-indazol-3-yl)acetic acid
    • 6-Chloroindazol-3-acetic acid
    • J-506158
    • (6-Chloro-2H-indazol-3-yl)acetic acid
    • 2-(6-chloro-1H-indazol-3-yl)aceticacid
    • WS-01360
    • (6-CHLORO-1H-INDAZOL-3-YL)ACETIC ACID
    • DB-127264
    • D85372
    • MFCD09835482
    • 35715-85-6
    • AB53333
    • SCHEMBL6612568
    • AKOS015966360
    • DTXSID00592652
    • MDL： MFCD09835482
    • Inchi： 1S/C9H7ClN2O2/c10-5-1-2-6-7(3-5)11-12-8(6)4-9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
    • InChI Key： PSEDUPQQLIMVBQ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2C(C=1)=NNC=2CC(=O)O

Computed Properties

  • Exact Mass: 210.02000
  • Monoisotopic Mass: 210.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 65.98000
  • LogP: 1.84340

2-(6-Chloro-1H-indazol-3-yl)acetic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(6-Chloro-1H-indazol-3-yl)acetic acid Pricemore >>

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